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Compound of Interest

Compound Name: 4-Aminotetrahydrofuran-3-ol

Cat. No.: B138653

An In-depth Technical Guide to the Safe Handling of 4-Aminotetrahydrofuran-3-ol

Section 1: Chemical Identification and Properties

4-Aminotetrahydrofuran-3-ol is a substituted heterocyclic compound incorporating both an
amine and an alcohol functional group.[1][2] Its structure presents a unique combination of
chemical properties that necessitate careful handling. It is primarily used as a building block in
medicinal chemistry and drug development.[3][4] Understanding its fundamental properties is
the first step in establishing a safe laboratory workflow.

The compound exists as different stereoisomers, such as cis and trans, which may have
slightly different physical properties but should be handled with the same safety precautions
unless specific data indicates otherwise.[1][5]

Chemical Structure

Caption: Chemical structure of 4-Aminotetrahydrofuran-3-ol.

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of 4-
Aminotetrahydrofuran-3-ol. This data is essential for risk assessment, particularly when
planning reactions and considering storage conditions.
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Property Value Source
Molecular Formula CaHsNO2 [1112]1[5]
Molecular Weight 103.12 g/mol [11[2][5]
IUPAC Name 4-aminooxolan-3-ol [1]

144870-96-2 (unspecified
CAS Number ) [1]
stereochemistry)

Appearance Off-white to light yellow solid [4][6]
Boiling Point ~232°C (Predicted) [6]
Flash Point ~94°C (Predicted) [6]

pKa ~14.12 (Predicted) [6]
Storage Temperature 2-8°C, protect from light [31[41[6]

Section 2: Hazard Identification and Toxicological
Profile

While comprehensive toxicological data for 4-Aminotetrahydrofuran-3-ol is not readily
available, GHS hazard classifications provided by suppliers and the known risks of its structural
components—a heterocyclic amine and a tetrahydrofuran ring—form the basis for a robust
hazard assessment.[4][5]

GHS Hazard Classification

The compound is classified with the following hazards based on available data.[4][5][6]

© 2025 BenchChem. All rights reserved. 2/13 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-Aminotetrahydrofuran-3-ol
https://pubchem.ncbi.nlm.nih.gov/compound/3S_4S_-4-Aminotetrahydrofuran-3-ol
https://pubchem.ncbi.nlm.nih.gov/compound/trans-4-Aminotetrahydrofuran-3-ol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Aminotetrahydrofuran-3-ol
https://pubchem.ncbi.nlm.nih.gov/compound/3S_4S_-4-Aminotetrahydrofuran-3-ol
https://pubchem.ncbi.nlm.nih.gov/compound/trans-4-Aminotetrahydrofuran-3-ol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Aminotetrahydrofuran-3-ol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Aminotetrahydrofuran-3-ol
https://www.achemblock.com/h-8080-3s-4r-4-aminotetrahydrofuran-3-ol.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61285105.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61285105.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61285105.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61285105.htm
https://www.chemscene.com/product/214629-29-5.html
https://www.achemblock.com/h-8080-3s-4r-4-aminotetrahydrofuran-3-ol.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61285105.htm
https://www.benchchem.com/product/b138653?utm_src=pdf-body
https://www.achemblock.com/h-8080-3s-4r-4-aminotetrahydrofuran-3-ol.html
https://pubchem.ncbi.nlm.nih.gov/compound/trans-4-Aminotetrahydrofuran-3-ol
https://www.achemblock.com/h-8080-3s-4r-4-aminotetrahydrofuran-3-ol.html
https://pubchem.ncbi.nlm.nih.gov/compound/trans-4-Aminotetrahydrofuran-3-ol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61285105.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b138653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Hazard Class GHS Code Statement Source
Acute Toxicity, Oral H302 Harmful if swallowed [5]
Skin

H315 Causes skin irritation [61[7]

Corrosion/Irritation

. . May cause an allergic
Skin Sensitization H317 ] ) [5]
skin reaction

Serious Eye Causes serious eye
o H319 o [61[7]
Damage/Irritation irritation
Specific Target Organ May cause respirato
PERE TR hass e P )
Toxicity irritation

Inferred and Potential Hazards

Peroxide Formation: The tetrahydrofuran (THF) moiety is a significant structural alert. Ethers
like THF are known to form potentially explosive peroxides upon exposure to air and light,
especially after prolonged storage.[8][9] Although the presence of an amine can inhibit
autoxidation to some extent, it is critical to assume that 4-Aminotetrahydrofuran-3-ol is a
potential peroxide former.[8] Containers should be dated upon receipt and opening, and stored
under an inert atmosphere (e.g., nitrogen or argon) away from light.[8][10]

Amine-Related Hazards: Aliphatic amines can be corrosive and toxic.[11] They can cause
severe irritation or chemical burns to the skin, eyes, and respiratory tract.[12] The amine group
imparts a basic character, increasing the risk of corrosive injury upon contact.

Section 3: Engineering Controls and Personal
Protective Equipment (PPE)

A multi-layered approach to safety, combining robust engineering controls with appropriate
PPE, is mandatory when handling this compound.

Engineering Controls
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e Chemical Fume Hood: All handling of 4-Aminotetrahydrofuran-3-ol, including weighing,

transferring, and use in reactions, must be conducted inside a certified chemical fume hood

to prevent inhalation of vapors or dust.[8][13] The sash should be kept as low as possible.

o Ventilation: The laboratory must be well-ventilated to handle any fugitive emissions.[7]

o Safety Stations: A safety shower and eyewash station must be readily accessible and tested

regularly.[13]

Personal Protective Equipment (PPE)

The selection of PPE is critical to prevent dermal, ocular, and respiratory exposure.

Protection Type

Specification

Rationale

Eye/Face Protection

Chemical safety goggles and a

face shield.

Protects against splashes and
vapors that cause severe eye
irritation.[8][14]

Hand Protection

Chemically resistant gloves

(e.g., nitrile).

Prevents skin contact,
irritation, and potential
sensitization.[13][15] Gloves
must be inspected before use
and disposed of properly after

handling.

Body Protection

Flame-resistant lab coat, fully

buttoned.

Protects skin from accidental
splashes.[8][13]

Footwear

Full-length pants and closed-

toed shoes.

Prevents exposure to spills on
the lower body and feet.[8]

Respiratory Protection

Not typically required if work is
performed in a fume hood. A
respirator with an organic
vapor cartridge may be
necessary for spill cleanup or
in case of ventilation failure.[9]
[13]

Provides a final line of defense

against inhalation hazards.[8]
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Section 4: Safe Handling and Storage Procedures

Adherence to strict protocols for handling and storage is the most effective way to mitigate the
risks associated with 4-Aminotetrahydrofuran-3-ol.

General Handling Workflow

The following diagram illustrates the standard workflow for handling the compound in a
laboratory setting.
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Caption: Standard laboratory workflow for 4-Aminotetrahydrofuran-3-ol.
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Handling Protocol

» Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the
specific procedure.[11][16]

o Preparation: Ensure all necessary PPE, spill cleanup materials, and emergency equipment
are readily available.

 Inert Atmosphere: When handling, especially after the container has been opened, maintain
an inert atmosphere to minimize air exposure and peroxide formation.[8]

» Avoid Contamination: Use clean, designated spatulas and glassware. Avoid contact with
incompatible materials such as strong oxidizing agents, acids, and acid chlorides.[17]

o Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves were
worn.[8][18] Do not eat, drink, or smoke in the laboratory.[7][9]

o Transport: When moving the chemical, use a secondary container to prevent spills.[18]

Storage Protocol

Proper storage is crucial to maintain chemical integrity and prevent the formation of hazardous
byproducts.

o Temperature: Store in a refrigerator at the recommended temperature of 2-8°C.[3][6]

o Atmosphere: Store under an inert gas like nitrogen or argon.[8] Ensure the container is
tightly sealed.[9]

 Light: Protect from light to prevent degradation and peroxide formation.[3]

e Segregation: Store away from incompatible materials, particularly strong acids and oxidizing
agents.[11]

o Labeling: The storage location should be clearly labeled with hazard warnings, including
“Irritant” and "Potential Peroxide Former".[8]

Section 5: Emergency Procedures
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A well-rehearsed emergency plan is essential for responding effectively to accidents.

Emergency Response Decision Tree

Incident Occurs
(Spill or Exposure)

Is the situation an
immediate threat to life?

Assess Spill Size

Large Spill (>100 mL)
or Ventilation Failure

Assess Exposure Type

Small Spill (<100 mL)
Contained in Hood

/

Skin or Eye Contact Inhalation

Evacuate Area Follow First Aid Protocol

Call Emergency Services

Follow Spill Cleanup Protocol (Flush for 15 min) Move to Fresh Air

Report Incident to Supervisor
& Seek Medical Attention

Click to download full resolution via product page

Caption: Decision tree for responding to spills and exposures.

Spill Cleanup Protocol (Small Spills)

o Alert Personnel: Alert others in the immediate area.[19]
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o Ensure Safety: Ensure the spill is contained within a fume hood and that you are wearing
appropriate PPE, including double gloves and eye/face protection.[19]

o Absorb: Cover the spill with a compatible absorbent material such as vermiculite or cat litter.
Do not use paper towels, as they can be reactive.[19]

o Collect: Carefully scoop the absorbed material into a designated, labeled hazardous waste
container.[19][20]

» Decontaminate: Clean the spill area with a soap and water solution, collecting the cleaning
materials as hazardous waste.[20]

» Report: Report the spill to the laboratory supervisor and Environmental Health & Safety
(EHS).[19]

First Aid Measures

Immediate and appropriate first aid is critical to minimizing injury.[11]

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes
at an eyewash station, occasionally lifting the upper and lower eyelids.[18][19] Remove
contact lenses if present and easy to do.[9] Seek immediate medical attention.[19]

o Skin Contact: Remove all contaminated clothing while flushing the affected area with soap
and water for at least 15 minutes.[21] If irritation or pain persists, seek medical attention.[11]
[21]

 Inhalation: Move the affected person to fresh air at once.[12][21] If breathing is difficult or has
stopped, provide artificial respiration (avoiding mouth-to-mouth) and seek immediate medical
attention.[8][18]

e Ingestion: Do NOT induce vomiting.[18][20] Rinse the mouth with water and seek immediate
medical attention.[15][18]

Section 6: Waste Disposal

Chemical waste must be handled and disposed of according to institutional and regulatory
guidelines.
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Disposal Protocol

o Neutralization (if required by procedure): Due to the amine functional group, waste streams
may be basic. Neutralization should only be performed by trained personnel as part of a
defined experimental quenching procedure.[13]

o Segregation: All waste containing 4-Aminotetrahydrofuran-3-ol, including contaminated
absorbents, gloves, and empty containers, must be collected in a dedicated, properly labeled
hazardous waste container.[20] Empty containers may retain residue and should be treated
as hazardous.[8]

» Labeling: The waste container must be clearly labeled with its full chemical contents.[20] Affix
a hazardous waste tag as soon as the first drop of waste is added.[20]

o Storage: Store the sealed waste container in a designated secondary containment area until
collection by EHS.[20]

o Disposal: Contact your institution's EHS office to arrange for pickup and proper disposal.[19]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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